![molecular formula C24H27N3O4S B1192925 N-[[4-[(naphthalen-2-ylamino)methyl]cyclohexyl]methyl]-2-nitrobenzenesulfonamide](/img/structure/B1192925.png)
N-[[4-[(naphthalen-2-ylamino)methyl]cyclohexyl]methyl]-2-nitrobenzenesulfonamide
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Overview
Description
JCF 109 is a bioactive chemical.
Scientific Research Applications
Antibacterial Agents
- Synthesis and Antibacterial Activity: A study by Abbasi et al. (2015) describes the synthesis of N-alkyl/aralkyl-4-methyl-N-(naphthalen-1yl)benzenesulfonamides. These compounds, structurally related to the queried compound, showed potent antibacterial properties and moderate to weak enzyme inhibition effects (Abbasi et al., 2015).
Organic Synthesis and Catalysis
- Catalytic Applications: Syu et al. (2010) utilized a related compound as an organocatalyst for the Michael addition of ketones to nitroolefins. This indicates the potential of similar compounds in catalysis (Syu, Kao, & Lin, 2010).
Fluorescent Probes and Sensing
- Fluorescent Compounds for Metal Detection: Singh et al. (2020) developed 2-aminoethylpyridine-based fluorescent compounds with structural similarities. These were used as probes for detecting Fe3+ and Hg2+ ions, indicating the potential for related compounds in sensing applications (Singh, Thakur, Raj, & Pandey, 2020).
Chemical Kinetics and Reaction Studies
- Study of SN2 Substitution Reactions: Research by Graciani et al. (2012) examined the substitution reactions of methyl naphthalene-2-sulfonate and methyl 4-nitrobenzenesulfonate, providing insights into the reactivity of similar sulfonamide compounds (Graciani et al., 2012).
Antimicrobial Activity
- Antibacterial Evaluation of Sulfonamide Derivatives: Ravichandiran et al. (2015) synthesized and evaluated the antibacterial properties of naphthalene-1,4-dione derivatives. These findings suggest the antimicrobial potential of structurally related sulfonamides (Ravichandiran, Premnath, & Vasanthkumar, 2015).
Photophysical Studies
- Fluorescent Derivatisation of Amino Acids: A study by Frade et al. (2007) explored the use of naphthalen-1-ylamino compounds for fluorescent derivatisation of amino acids, highlighting the utility of similar compounds in bioanalytical chemistry (Frade, Barros, Moura, & Gonçalves, 2007).
properties
Molecular Formula |
C24H27N3O4S |
---|---|
Molecular Weight |
453.6 g/mol |
IUPAC Name |
N-[[4-[(naphthalen-2-ylamino)methyl]cyclohexyl]methyl]-2-nitrobenzenesulfonamide |
InChI |
InChI=1S/C24H27N3O4S/c28-27(29)23-7-3-4-8-24(23)32(30,31)26-17-19-11-9-18(10-12-19)16-25-22-14-13-20-5-1-2-6-21(20)15-22/h1-8,13-15,18-19,25-26H,9-12,16-17H2 |
InChI Key |
BPBPTEVVRMSHTB-UHFFFAOYSA-N |
SMILES |
O=N(=O)c1ccccc1S(=O)(=O)NC[C@@H]1CC[C@H](CC1)CNc1ccc2c(c1)cccc2 |
Canonical SMILES |
C1CC(CCC1CNC2=CC3=CC=CC=C3C=C2)CNS(=O)(=O)C4=CC=CC=C4[N+](=O)[O-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JCF 109; JCF109; JCF-109. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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